molecular formula C10H16N4O3S B8504898 Imidazole-1-carboxylic acid (1-methanesulfonyl-piperidin-4-yl)-amide

Imidazole-1-carboxylic acid (1-methanesulfonyl-piperidin-4-yl)-amide

Cat. No.: B8504898
M. Wt: 272.33 g/mol
InChI Key: QUCNRIHFGQFIFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Imidazole-1-carboxylic acid (1-methanesulfonyl-piperidin-4-yl)-amide is a useful research compound. Its molecular formula is C10H16N4O3S and its molecular weight is 272.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16N4O3S

Molecular Weight

272.33 g/mol

IUPAC Name

N-(1-methylsulfonylpiperidin-4-yl)imidazole-1-carboxamide

InChI

InChI=1S/C10H16N4O3S/c1-18(16,17)14-5-2-9(3-6-14)12-10(15)13-7-4-11-8-13/h4,7-9H,2-3,5-6H2,1H3,(H,12,15)

InChI Key

QUCNRIHFGQFIFQ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCC(CC1)NC(=O)N2C=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1-methanesulfonyl-piperidin-4-ylamine; compound with trifluoro-acetic acid (229.4 mg, 0.785 mmol, US20060014708) in N,N-dimethyl formamide (4.0 mL) was added TEA (101 mg, 1.004 mmol) and 1,1′-carbonyldiimidazole (Aldrich, 134 mg, 0.826 mmol). After it was stirred at rt for 2 hrs, the solvent was removed and the reaction mixture was extracted with EtOAc, and washed with water (2×), and saturated NaCl. The organic phase was separated, dried over Na2SO4, filtered and concentrated to give imidazole-1-carboxylic acid (1-methanesulfonyl-piperidin-4-yl)-amide (150.7 mg, 70.5%) which was used without further purification.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
101 mg
Type
reactant
Reaction Step Two
Quantity
134 mg
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two

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